Cas no 102585-73-9 (3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9-dimethyl-3-[3-(1-methylpiperidinio)-1-oxopropyl]-, iodide (1:2))

• Product Name: 3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9-dimethyl-3-[3-(1-methylpiperidinio)-1-oxopropyl]-, iodide (1:2)
• CAS No: 102585-73-9
• MF: C₁₈H₃₅I₂N₃O
• MW: 563.298949480057
• CID: 154330
• PubChem ID: 59637
• Update Time: 2025-04-19

3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9-dimethyl-3-[3-(1-methylpiperidinio)-1-oxopropyl]-, iodide (1:2) Chemical and Physical Properties

Names and Identifiers

• 3-Aza-9-azoniabicyclo[3.3.1]nonane,9,9-dimethyl-3-[3-(1-methylpiperidinio)-1-oxopropyl]-, iodide (1:2)
• 1-(9,9-dimethyl-3-aza-9-azoniabicyclo[3.3.1]nonan-3-yl)-3-(1-methylpiperidin-1-ium-1-yl)propan-1-one,diiodide
• 9,9-Dimethyl-3-[3-(1-methylpiperidin-1-ium-1-yl)propanoyl]-3,9-diazabicyclo[3.3.1]nonan-9-ium diiodide
• 3-Aza-9-azoniabicyclo(3.3.1)nonane, 9,9-dimethyl-3-(3-(1-methylpiperidinio)propionyl)-, diiodide
• DTXSID70907875
• 102585-73-9

• Inchi： 1S/C18H35N3O.2HI/c1-20(2)16-8-7-9-17(20)15-19(14-16)18(22)10-13-21(3)11-5-4-6-12-21;;/h16-17H,4-15H2,1-3H3;2*1H/q+2;;/p-2
• InChI Key： MKILHVUQGLPRBJ-UHFFFAOYSA-L
• SMILES： [I-].[I-].O=C(CC[N+]1(C)CCCCC1)N1CC2CCCC(C1)[N+]2(C)C

Computed Properties

• Exact Mass: 527.8122
• Monoisotopic Mass: 563.08696g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 399
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.3Ų

Experimental Properties

• PSA: 20.31